N-(1,3-benzodioxol-5-ylmethyl)-5-bromo-2-methoxy-4-methylbenzenesulfonamide

• Molecular Formula: C16H16BrNO5S
• Molecular Weight: 414.3 g/mol
• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-5-bromo-2-methoxy-4-methylbenzenesulfonamide
• InChI: InChI=1S/C16H16BrNO5S/c1-10-5-15(21-2)16(7-12(10)17)24(19,20)18-8-11-3-4-13-14(6-11)23-9-22-13/h3-7,18H,8-9H2,1-2H3
• InChI Key: OWJNFRQEEKCNBM-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1Br)S(=O)(=O)NCC2=CC3=C(C=C2)OCO3)OC

Description

N-(1,3-benzodioxol-5-ylmethyl)-5-bromo-2-methoxy-4-methylbenzenesulfonamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. The compound is commonly referred to as BDBS and is a sulfonamide-based compound.

Mechanism of Action

The mechanism of action of BDBS is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. BDBS has also been shown to inhibit the production of inflammatory cytokines, which could explain its potential anti-inflammatory properties.
Biochemical and Physiological Effects:
BDBS has been shown to have a number of biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, which could explain its anti-cancer properties. BDBS has also been shown to reduce the production of reactive oxygen species (ROS), which are known to play a role in the development of cancer.

Advantages and Limitations for Lab Experiments

BDBS has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has shown promising results in preclinical studies. However, one limitation of BDBS is that its mechanism of action is not fully understood, which could make it difficult to optimize its therapeutic potential.

Future Directions

There are several potential future directions for research on BDBS. One area of interest is the development of BDBS-based drugs for the treatment of cancer and inflammatory conditions. Another potential avenue of research is the elucidation of BDBS's mechanism of action, which could lead to the development of more effective drugs based on this compound. Additionally, the development of new synthetic methods for BDBS could help to improve its availability and reduce its cost.

Synthesis Methods

The synthesis of BDBS involves the reaction of 5-bromo-2-methoxy-4-methylbenzenesulfonyl chloride with 1,3-benzodioxole-5-carboxylic acid in the presence of a base such as triethylamine. The resulting compound is then purified using column chromatography to obtain pure BDBS.

Scientific Research Applications

BDBS has been extensively studied for its potential therapeutic applications. It has been shown to possess anti-cancer properties and has been tested against various cancer cell lines. BDBS has also been studied for its potential use as an anti-inflammatory agent and has shown promising results in animal studies.